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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cy3.5 maleimide's performance in super-
resolution microscopy, particularly in Stochastic Optical Reconstruction Microscopy (STORM).
We will delve into its photophysical properties and compare it with other commonly used
maleimide-functionalized fluorescent dyes. This guide also offers detailed experimental
protocols for antibody conjugation and STORM imaging to assist researchers in optimizing their
super-resolution experiments.

Performance Overview of Cy3.5 Maleimide

Cy3.5 is a cyanine dye that exhibits fluorescence in the orange-red region of the spectrum,
making it a suitable candidate for multicolor super-resolution imaging. Its maleimide
functionality allows for specific covalent labeling of thiol groups on proteins and other
biomolecules. In the context of STORM, the performance of a fluorophore is critically
dependent on its photoswitching characteristics, including the number of photons emitted per
switching event, the on-off duty cycle, and its photostability.

A key study by Dempsey et al. (2011) provides a quantitative characterization of a wide range
of organic dyes for STORM, including Cy3.5. The data from this study offers valuable insights
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into the performance of Cy3.5 in a standardized STORM imaging buffer containing a glucose
oxidase and catalase oxygen-scavenging system and a thiol, such as mercaptoethylamine
(MEA).

Quantitative Performance Data

The following table summarizes the key photophysical properties of Cy3.5 and compares it with
other popular fluorescent dyes used in super-resolution microscopy. The data is adapted from
the work of Dempsey et al. (2011), where the dyes were conjugated to antibodies and their
performance evaluated in a dASTORM buffer.

Molar Photons
. On-Off
L Extinctio per
Excitatio L. s Duty
Fluoroph Emission n Quantum  Switching .
n Max . ] . Cycle (in
ore Max (nm)  Coefficie Yield Event (in
(nm) MEA
nt MEA
buffer)
(cm—*M™?) buffer)
Cy3.5 581 596 150,000 0.15 ~4,968 ~0.0017
Alexa Fluor
578 603 91,300 0.61 ~2,826 ~0.0006
568
CF®568 562 583 100,000 0.73 - -
Cy3B 558 572 130,000 0.67 ~1,365 ~0.0004
Atto 565 563 592 120,000 0.90 ~19,714 ~0.0006

Note: The data for Photons per Switching Event and On-Off Duty Cycle are based on
performance in a specific STORM buffer (MEA). Performance may vary with different buffer
compositions. Data for CF®568 was not available in the referenced comparative study.

Experimental Protocols
Antibody Labeling with Cy3.5 Maleimide

This protocol outlines the steps for conjugating Cy3.5 maleimide to antibodies for use in
super-resolution microscopy.
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Materials:

e Antibody of interest (1-5 mg/mL in amine-free buffer, e.g., PBS)

e Cy3.5 maleimide

e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
e Reducing agent (e.g., TCEP or DTT)

¢ Size-exclusion chromatography column (e.g., Sephadex G-25)

o Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

e Antibody Preparation: If the antibody does not have free thiol groups, reduce disulfide bonds
by incubating with a 10-fold molar excess of TCEP for 30 minutes at room temperature. If
using DTT, it must be removed by a desalting column before adding the dye.

e Dye Preparation: Dissolve Cy3.5 maleimide in a small amount of anhydrous DMF or DMSO
to prepare a 10 mM stock solution.

o Conjugation Reaction: Add a 10- to 20-fold molar excess of the Cy3.5 maleimide stock
solution to the antibody solution. Incubate the reaction for 2 hours at room temperature or
overnight at 4°C, protected from light.

 Purification: Separate the labeled antibody from the free dye using a size-exclusion
chromatography column equilibrated with PBS. Collect the first colored fraction, which
contains the conjugated antibody.

o Degree of Labeling (DOL) Determination: Calculate the DOL by measuring the absorbance
of the conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy3.5 (~581
nm).

dSTORM Imaging Protocol
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This protocol provides a general workflow for performing dSTORM imaging with Cy3.5-labeled
antibodies.

Materials:

Cy3.5-labeled antibody

Imaging buffer (see composition below)

Microscope slides and coverslips

Total Internal Reflection Fluorescence (TIRF) microscope equipped for STORM
Imaging Buffer Composition:

A common STORM imaging buffer consists of:

10 mM Tris-HCI (pH 8.0)

e 50 mM NaCl

e 10% (w/v) Glucose

e 500 pg/mL Glucose Oxidase

e 40 pg/mL Catalase

e 10-100 mM Mercaptoethylamine (MEA)
Procedure:

o Sample Preparation: Prepare your biological sample and perform immunolabeling with the
Cy3.5-conjugated antibody according to standard protocols.

e Mounting: Mount the sample in the STORM imaging buffer. Seal the coverslip to prevent
oxygen from entering.

e Image Acquisition:
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o Use a laser line close to the excitation maximum of Cy3.5 (e.g., 561 nm) to excite the
fluorophores.

o llluminate the sample with high laser power to drive most of the fluorophores into a dark
State.

o Acquire a series of images (typically thousands to tens of thousands of frames) at a high
frame rate.

o Alow-power UV or violet laser (e.g., 405 nm) can be used to reactivate the fluorophores
from the dark state.

* Image Reconstruction: Process the acquired image series with a localization algorithm to
identify the precise coordinates of each blinking event. Reconstruct the final super-resolution
image from these localizations.

Visualizing the Workflow

Below are diagrams illustrating the key experimental workflows described in this guide.

STORM Imaging
Labeled Sample Mount in STORM Buffer Image Acquisition Image Reconstruction Super-Resolution Image
Antibody Labeling
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Experimental workflow for Cy3.5 maleimide in STORM.
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Principle of photoswitching in dSTORM.

Comparison with Alternatives

Cy3.5 Maleimide vs. Alexa Fluor 568 Maleimide:

o Brightness: Alexa Fluor 568 has a significantly higher quantum yield than Cy3.5, suggesting
it is inherently brighter.

e Photon Budget: In the study by Dempsey et al., Cy3.5 yielded a higher number of photons
per switching event compared to Alexa Fluor 568 in an MEA-containing buffer. This is a
critical parameter for localization precision in STORM.

o Duty Cycle: Cy3.5 exhibited a slightly higher on-off duty cycle than Alexa Fluor 568. A lower
duty cycle is generally preferred in STORM to ensure that only a sparse subset of
fluorophores is active at any given time.
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Cy3.5 Maleimide vs. CF®568 Maleimide:

o Direct comparative data for CF®568 in the same context as the Dempsey et al. study is not
readily available. However, CF® dyes are generally known for their high brightness and
photostability. Further head-to-head comparisons would be necessary to definitively assess
their relative performance in STORM.

Cy3.5 Maleimide vs. Cy3B Maleimide:

e Brightness and Photostability: Cy3B is known for its improved photostability and higher
quantum yield compared to the parent Cy3 dye.

e Photon Budget: Cy3.5 showed a substantially higher photon output per switching event than
Cy3B in the comparative study.

Conclusion

Cy3.5 maleimide is a viable fluorescent probe for super-resolution microscopy, particularly for
dSTORM imaging. Its key advantage lies in a relatively high number of photons per switching
event in a standard thiol-containing imaging buffer, which can contribute to high localization
precision. However, its quantum yield is lower than some of its competitors, such as Alexa
Fluor 568.

The choice of fluorophore will ultimately depend on the specific requirements of the
experiment. For applications where maximizing the photon budget per localization is critical,
Cy3.5 maleimide presents a strong option. For experiments prioritizing overall brightness,
other dyes like Alexa Fluor 568 or CF® dyes might be more suitable. Researchers are
encouraged to test a few different fluorophores under their specific experimental conditions to
determine the optimal probe for their super-resolution imaging needs.

e To cite this document: BenchChem. [A Comparative Guide to Cy3.5 Maleimide for Super-
Resolution Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367600/docs#a-comparative-guide-to-cy3-5-
maleimide-for-super-resolution-microscopy]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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